Cas no 2228828-10-0 (2-1-(hydroxymethyl)cyclobutyl-4-methylphenol)

• Product Name: 2-1-(hydroxymethyl)cyclobutyl-4-methylphenol
• CAS No: 2228828-10-0
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 6577297
• PubChem ID: 165881841
• Update Time: 2025-05-20

2-1-(hydroxymethyl)cyclobutyl-4-methylphenol Chemical and Physical Properties

Names and Identifiers

• 2-1-(hydroxymethyl)cyclobutyl-4-methylphenol
• 2228828-10-0
• 2-[1-(hydroxymethyl)cyclobutyl]-4-methylphenol
• EN300-1764891

• Inchi： 1S/C12H16O2/c1-9-3-4-11(14)10(7-9)12(8-13)5-2-6-12/h3-4,7,13-14H,2,5-6,8H2,1H3
• InChI Key： IXASMKCEQGQMGC-UHFFFAOYSA-N
• SMILES： OCC1(C2C(=CC=C(C)C=2)O)CCC1

Computed Properties

• Exact Mass: 192.115029749g/mol
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 40.5Ų

Additional information on 2-1-(hydroxymethyl)cyclobutyl-4-methylphenol

Introduction to 2-1-(hydroxymethyl)cyclobutyl-4-methylphenol (CAS No. 2228828-10-0)

2-1-(hydroxymethyl)cyclobutyl-4-methylphenol, with the CAS number 2228828-10-0, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to a class of cyclobutyl derivatives and exhibits unique structural and functional properties that make it a promising candidate for various therapeutic applications.

The chemical structure of 2-1-(hydroxymethyl)cyclobutyl-4-methylphenol features a cyclobutyl ring attached to a hydroxymethyl group and a 4-methylphenol moiety. The cyclobutyl ring, known for its rigidity and conformational constraints, imparts specific steric and electronic effects that influence the compound's biological activity. The hydroxymethyl group, on the other hand, can participate in hydrogen bonding and other intermolecular interactions, enhancing the compound's solubility and bioavailability.

Recent studies have focused on the potential therapeutic applications of 2-1-(hydroxymethyl)cyclobutyl-4-methylphenol. One notable area of research is its anti-inflammatory properties. In vitro experiments have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's antioxidant activity. Free radicals and oxidative stress are implicated in various pathological conditions, including neurodegenerative diseases, cardiovascular disorders, and cancer. Research has demonstrated that 2-1-(hydroxymethyl)cyclobutyl-4-methylphenol possesses potent antioxidant properties, capable of scavenging free radicals and protecting cells from oxidative damage. This makes it a promising candidate for developing new therapeutic agents targeting oxidative stress-related diseases.

In addition to its anti-inflammatory and antioxidant properties, 2-1-(hydroxymethyl)cyclobutyl-4-methylphenol has also shown potential as an antitumor agent. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the PI3K/Akt pathway, which is frequently dysregulated in various types of cancer. These findings suggest that 2-1-(hydroxymethyl)cyclobutyl-4-methylphenol could be developed into a novel anticancer drug with broad-spectrum activity.

The pharmacokinetic properties of 2-1-(hydroxymethyl)cyclobutyl-4-methylphenol have also been investigated to assess its suitability for clinical use. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, making it suitable for once-daily dosing regimens. Furthermore, preliminary toxicity studies have indicated that 2-1-(hydroxymethyl)cyclobutyl-4-methylphenol is well-tolerated at therapeutic doses, with no significant adverse effects observed.

The synthetic route for producing 2-1-(hydroxymethyl)cyclobutyl-4-methylphenol has been optimized to ensure high yield and purity. The synthesis involves several steps, including the formation of the cyclobutyl ring, introduction of the hydroxymethyl group, and attachment of the 4-methylphenol moiety. These synthetic methods are scalable and can be adapted for large-scale production, making it feasible to manufacture this compound for clinical trials and commercial use.

In conclusion, 2-1-(hydroxymethyl)cyclobutyl-4-methylphenol (CAS No. 2228828-10-0) is a promising compound with diverse therapeutic potential. Its unique chemical structure confers anti-inflammatory, antioxidant, and antitumor properties, making it a valuable candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies aim to elucidate its mechanisms of action and optimize its pharmacological profile to bring this compound closer to clinical application.